1'-(3-methylpyrazin-2-yl)-N-(pyridin-2-ylmethyl)-1,4'-bipiperidine-3-carboxamide

• IUPAC Name: 1-[1-(3-methylpyrazin-2-yl)piperidin-4-yl]-N-(pyridin-2-ylmethyl)piperidine-3-carboxamide
• InChI: InChI=1S/C22H30N6O/c1-17-21(25-11-10-23-17)27-13-7-20(8-14-27)28-12-4-5-18(16-28)22(29)26-15-19-6-2-3-9-24-19/h2-3,6,9-11,18,20H,4-5,7-8,12-16H2,1H3,(H,26,29)
• InChI Key: YUZDXFWQLZYZQK-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=CN=C1N2CCC(CC2)N3CCCC(C3)C(=O)NCC4=CC=CC=N4
• Molecular Formula: C22H30N6O
• Molecular Weight: 394.5 g/mol

Description

1'-(3-methylpyrazin-2-yl)-N-(pyridin-2-ylmethyl)-1,4'-bipiperidine-3-carboxamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various areas.

Mechanism of Action

The mechanism of action of 1'-(3-methylpyrazin-2-yl)-N-(pyridin-2-ylmethyl)-1,4'-bipiperidine-3-carboxamide involves its ability to inhibit the activity of monoamine oxidase B (MAO-B). MAO-B is an enzyme that breaks down dopamine, a neurotransmitter that is essential for the proper functioning of the brain. By inhibiting the activity of MAO-B, the compound can increase the levels of dopamine in the brain, which can help reduce the symptoms of Parkinson's disease.
Biochemical and Physiological Effects
1'-(3-methylpyrazin-2-yl)-N-(pyridin-2-ylmethyl)-1,4'-bipiperidine-3-carboxamide has been shown to have several biochemical and physiological effects. The compound can increase the levels of dopamine in the brain, which can help reduce the symptoms of Parkinson's disease. It can also reduce the levels of reactive oxygen species (ROS) in the brain, which can help protect the brain from oxidative stress.

Advantages and Limitations for Lab Experiments

One of the primary advantages of using 1'-(3-methylpyrazin-2-yl)-N-(pyridin-2-ylmethyl)-1,4'-bipiperidine-3-carboxamide in lab experiments is its ability to inhibit the activity of MAO-B. This makes it a useful tool for studying the role of dopamine in the brain and for developing new treatments for neurological disorders. However, the compound also has some limitations, including its potential toxicity and its limited solubility in water.

Future Directions

There are several future directions for research on 1'-(3-methylpyrazin-2-yl)-N-(pyridin-2-ylmethyl)-1,4'-bipiperidine-3-carboxamide. One area of research is to explore its potential applications in the treatment of other neurological disorders, such as Alzheimer's disease. Another area of research is to develop new synthesis methods that can improve the yield and purity of the compound. Additionally, further studies are needed to determine the long-term safety and efficacy of the compound in humans.

Synthesis Methods

The synthesis of 1'-(3-methylpyrazin-2-yl)-N-(pyridin-2-ylmethyl)-1,4'-bipiperidine-3-carboxamide involves several steps. The first step is the reaction between 2-chloro-3-methylpyrazine and 2-(pyridin-2-ylmethyl)piperidine. This reaction produces 1-(3-methylpyrazin-2-yl)-N-(pyridin-2-ylmethyl)piperidine-4-amine, which is then reacted with 1,4-dibromobutane to yield 1-(3-methylpyrazin-2-yl)-N-(pyridin-2-ylmethyl)-1,4'-bipiperidine-4-amine. Finally, the carboxylic acid derivative of the compound is synthesized by reacting it with chloroacetyl chloride.

Scientific Research Applications

1'-(3-methylpyrazin-2-yl)-N-(pyridin-2-ylmethyl)-1,4'-bipiperidine-3-carboxamide has been studied for its potential applications in various areas of scientific research. One of the primary areas of application is in the treatment of neurological disorders such as Parkinson's disease. The compound has been shown to have neuroprotective effects and can help reduce the symptoms of Parkinson's disease.